Cas no 1327592-50-6 (2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide)

• Product Name: 2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide
• CAS No: 1327592-50-6
• MF: C₁₃H₁₁N₅O₂
• MW: 269.258741617203
• CID: 6072604
• PubChem ID: 56724924
• Update Time: 2025-10-18

2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide
• 2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2-yl)-N-phenylacetamide
• 2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrimidin-2-yl}-N-phenylacetamide
• AKOS024628571
• F2203-0020
• 2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)-N-phenylacetamide
• 1327592-50-6

• Inchi： 1S/C13H11N5O2/c19-11(15-10-5-2-1-3-6-10)9-18-13(20)17-8-4-7-14-12(17)16-18/h1-8H,9H2,(H,15,19)
• InChI Key： SQNRIHGJNIYOHN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1C(=O)N2C(=N1)N=CC=C2

Computed Properties

• Exact Mass: 269.09127461g/mol
• Monoisotopic Mass: 269.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.4Ų

Additional information on 2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide

Comprehensive Overview of 2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide (CAS No. 1327592-50-6)

2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide, with the CAS number 1327592-50-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the triazole and pyrimidine rings, make it a subject of interest for researchers exploring novel drug candidates.

The molecular structure of 2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide is characterized by the presence of a triazolopyrimidine core, which is fused with a phenylacetamide moiety. This combination imparts unique physicochemical properties to the compound, such as moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers often focus on the hydrogen bonding capabilities of this molecule, which play a crucial role in its interactions with biological targets.

One of the most frequently asked questions about 2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide is its potential applications in drug discovery. Recent studies have highlighted its relevance in the development of kinase inhibitors, which are pivotal in treating various diseases, including cancer and inflammatory disorders. The compound's ability to modulate specific enzymatic pathways has made it a valuable scaffold for designing targeted therapies. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, are areas of active investigation.

Another hot topic in the scientific community is the synthesis and optimization of triazolopyrimidine derivatives. The synthesis of 2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide typically involves multi-step reactions, including cyclization and amidation processes. Researchers are continually exploring greener and more efficient synthetic routes to improve yield and reduce environmental impact. The compound's structure-activity relationship (SAR) studies are also a focal point, as they provide insights into how modifications can enhance its biological efficacy.

In the context of market dynamics, the demand for 2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide is driven by its potential in pharmaceutical R&D. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to academic and industrial clients. The growing interest in precision medicine and personalized therapies has further amplified its significance, as researchers seek compounds with specific mechanistic actions.

From a safety and handling perspective, 2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide is generally handled under standard laboratory protocols. While it is not classified as a hazardous material, proper precautions, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its handling and storage. The compound's material safety data sheet (MSDS) provides detailed guidelines for safe usage.

Looking ahead, the future of 2-{3-oxo-2H,3H-1,2,4triazolo4,3-apyrimidin-2-yl}-N-phenylacetamide appears promising, with ongoing research exploring its potential in neurological disorders and infectious diseases. Its versatility as a chemical building block and its compatibility with various drug delivery systems make it a compound of enduring interest. As the scientific community continues to unravel its full potential, this molecule is likely to remain a key player in the realm of medicinal chemistry.